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This document provides detailed application notes and experimental protocols for the utilization
of calcium hydroxide (Ca(OH)z) in carbon dioxide (CO2z) capture, focusing on the kinetics of
the carbonation reaction.

Introduction: Calcium Hydroxide for CO2 Capture

Calcium hydroxide is a promising sorbent for CO2 capture due to its high reactivity, wide
availability, and low cost. The capture process is based on the carbonation reaction, where
Ca(OH)2 reacts with CO:2 to form stable calcium carbonate (CaCOs). This process is a key
component of various carbon capture technologies, including calcium looping (CaL), which
involves the reversible carbonation-calcination of calcium-based sorbents.[1][2][3] Using
Ca(OH)2 as the sorbent offers advantages over calcium oxide (CaO), such as a significantly
faster carbonation reaction rate and a higher degree of conversion to CaCOs.[4][5]

The primary chemical reaction governing this process is:
Ca(OH)z(s) + CO2(g) —» CaCO0Os(s) + H20(g)

Understanding the kinetics of this reaction is crucial for designing and optimizing CO:z capture
systems. Key factors influencing the reaction rate include temperature, CO2 concentration,
particle size, and the presence of moisture.
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Quantitative Data on Carbonation Reaction Kinetics

The following tables summarize quantitative data from various studies on the carbonation of

calcium hydroxide for CO2 capture.

Table 1: Effect of Temperature on Ca(OH)z Carbonation

CO2 ] . Carbonatio
Temperatur . Particle Reaction
Concentrati . ) Reference
e (°C) Size (pm) Time (s) .
on (%v) Conversion
350 7 ~5 4 ~0.15
440 7 ~5 4
500 7 ~5 4
>600 7 ~5 4 ~0.7
60 3.15-12.60 < 3600 Incomplete
70 3.15-12.60 < 3600 Incomplete
90 3.15-12.60 < 3600 Incomplete
Pellets & Highest
80 - 100 o
Powder Efficiency
Pellets & Decreased
>100 .
Powder Capacity

Table 2: Kinetic Parameters for Ca(OH)2 Dehydration and Carbonation
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Process Parameter Value Conditions Reference
o Modeled from
) Activation .
Dehydration 63.2 kJ/mol experimental
Energy (E_Dehy)
results
] Modeled from
) Pre-exponential )
Dehydration 4359 s experimental
Factor (A_Dehy)
results
o For the formation
] Activation
Carbonation ~40 kJ/mol of Ca(HCO3)2
Energy

intermediate

Experimental Protocols

This section details the methodologies for key experiments to investigate the carbonation of

Ca(OH)z for CO2z capture.

Protocol for CO2 Capture in a Drop Tube Reactor

This protocol is adapted from studies investigating carbonation kinetics at high temperatures

and short residence times.

Objective: To determine the carbonation conversion of fine Ca(OH)z particles under conditions

relevant to entrained-bed reactors.

Materials and Apparatus:

Gas preheating system

Drop tube reactor (electrically heated)

Solid feeding system with a vibration device

Calcium hydroxide (Ca(OH)2) powder (e.g., <10 ym particle size)

Gas supply system for COz, N2, and air with mass flow controllers
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Cyclone and filter for solid collection

Gas analyzer (e.g., NDIR) to measure CO2 and H20 concentrations

Thermocouples for temperature monitoring

Data acquisition system

Procedure:

e Preparation:

[¢]

Load a known mass (e.g., 150 g) of Ca(OH)z powder into the solid feeding system.

[e]

Set the desired gas composition (e.g., 7%v CO2) and flow rate using the mass flow
controllers.

[¢]

Heat the drop tube reactor to the target reaction temperature (e.g., 350-650 °C).

[e]

Preheat the incoming gas stream.
o Experiment:
o Start the gas flow through the reactor.

o Initiate the solid feeding system to introduce Ca(OH)2 particles into the top of the reactor
at a controlled rate (e.g., 80-600 g/h).

o The particles react with CO:z as they fall through the heated reactor.

o Continuously monitor and record the outlet CO2 and H20 concentrations using the gas
analyzer.

o Collect the solid product at the bottom of the reactor using a cyclone and filter.
o Maintain steady-state conditions for a set duration (e.g., 10 minutes).

o Post-Experiment Analysis:
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o Stop the solid feeding and allow the system to purge with the feed gas to ensure all solids
have been collected.

o Analyze the collected solid sample to determine the amount of CaCOs formed. This can
be done using techniques such as thermogravimetric analysis (TGA) or acid digestion.

o Calculate the carbonation conversion (X) as the molar ratio of CaCOs in the product to the
initial Ca(OH)2.

Protocol for Low-Temperature CO2 Capture in a Packed-
Bed Reactor

This protocol is based on studies investigating the effect of humidity on carbonation kinetics at

lower temperatures.

Objective: To evaluate the kinetics of the Ca(OH)2-COz reaction at low temperatures and

varying relative humidity.

Materials and Apparatus:

Calcium hydroxide (Ca(OH)2) powder

« Differential packed-bed reactor

e Gas supply system for CO2, N2, and water vapor with mass flow controllers
o Humidifier to control the relative humidity of the gas stream

o Temperature-controlled chamber for the reactor

o Gas analyzer for CO2 concentration measurement

» Data acquisition system

Procedure:

e Preparation:
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o Place a known amount of Ca(OH):z in the packed-bed reactor.
o Set the desired reaction temperature (e.g., 60-90 °C) for the reactor chamber.

o Prepare the reactant gas mixture with the desired CO2 concentration (e.g., 3-13%vV in N2)
and relative humidity (e.g., 0-70%).

e Experiment:
o Introduce the humidified gas mixture into the reactor at a constant flow rate.
o Continuously monitor the CO2 concentration at the reactor outlet.
o Run the experiment for a specified duration (e.g., 1 hour).

o Data Analysis:

o Calculate the conversion of Ca(OH)2 to CaCOs over time based on the difference in CO2
concentration between the inlet and outlet gas streams.

o Analyze the effect of temperature and relative humidity on the reaction rate and final
conversion.

Visualizations
Chemical Reaction Pathway
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Caption: Carbonation reaction of calcium hydroxide with carbon dioxide.
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Experimental Workflow for CO2 Capture Analysis
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Caption: General experimental workflow for analyzing CO2 capture by Ca(OH)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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